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Compound of Interest

Compound Name: CHMFL-BMX-078

Cat. No.: B15544527

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of
CHMFL-BMX-078, a potent and selective type Il irreversible BMX kinase inhibitor.[1]
Adherence to these guidelines is critical for ensuring personnel safety, environmental
protection, and regulatory compliance within research and drug development settings.

. Compound Hazard Profile

CHMFL-BMX-078 is classified with specific hazards that necessitate careful handling during
disposal procedures. According to its Safety Data Sheet (SDS), the compound presents the
following risks:

 Skin Irritation (Category 2)[2]
» Serious Eye Irritation (Category 2A)[2]
» Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation (Category 3)[2]

The substance is labeled with the GHSO07 pictogram, indicating it is a health hazard.[2]
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Hazard Classification GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A S

irritation
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation

Il. Personal Protective Equipment (PPE) and Safe
Handling

Prior to initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment.

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Work in a well-ventilated area. If dust or aerosols are likely to be
generated, a NIOSH-approved respirator is recommended.

Always wash hands thoroughly with soap and water after handling the compound. Avoid eating,
drinking, or smoking in areas where CHMFL-BMX-078 is handled.

lll. Step-by-Step Disposal Procedures

All waste containing CHMFL-BMX-078, including the pure compound, solutions, and
contaminated labware, must be treated as hazardous chemical waste.

1. Segregation:

« At the point of generation, keep all waste contaminated with CHMFL-BMX-078 separate
from other laboratory waste streams.
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. Containment;

Solid Waste: Place unused or expired CHMFL-BMX-078 and contaminated solids (e.g.,
weighing paper, gloves, pipette tips) in a designated, robust, and sealable hazardous waste
container.

Liquid Waste: Collect all solutions containing CHMFL-BMX-078 in a dedicated, leak-proof,
and shatter-resistant container. Keep the container closed when not in use.

Sharps: Any contaminated sharps (e.g., needles, razor blades) must be placed in a
designated, puncture-proof sharps container.

. Labeling:

Clearly label all waste containers as "Hazardous Waste" and include the full chemical name:
"CHMFL-BMX-078" and its CAS number (1808288-51-8). Note the date of waste
accumulation.

. Storage:

Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory. Ensure that incompatible waste types are segregated to prevent
adverse chemical reactions.

. Disposal:
Do not dispose of CHMFL-BMX-078 down the drain or in the regular trash.

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

Incineration in a facility equipped with an afterburner and scrubber may be a suitable
disposal method.

IV. Spill Management

In the event of a spill, immediate and proper cleanup is essential.
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o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
o Containment: Prevent the spill from spreading.
o Cleanup: Use an absorbent material to collect the spill.

» Disposal: Collect the absorbed material and any contaminated surfaces into a designated
hazardous waste container.

o Decontamination: Decontaminate the spill area. A common procedure involves wiping
surfaces with a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent, and
disposing of the cleaning materials as hazardous waste.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
CHMFL-BMX-078.
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Disposal workflow for CHMFL-BMX-078.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544527#chmfl-bmx-078-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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